Cas no 869807-57-8 (Andropanolide)

Andropanolide, a natural product, is cytotoxic to cancer cells and can significantly inhibit the overproduction of nitric oxide (no) in RAW264.7 macrophages stimulated by lipopolysaccharides (hy-d1056) (LPS)

Andropanolide structure

Product Name:Andropanolide

CAS No:869807-57-8

Molecular Formula:C₂₀H₃₀O₅

Molecular Weight:350.449206829071

CID:837750

PubChem ID:7067324

Andropanolide Properties

Names and Identifiers

- 2(3H)-Furanone, 3-[2-[(1R,4aS,5R,6R,8aS)-decahydro-6-hydroxy-5-(hydroxymethyl)-5,8 a-dimethyl-2-methylene-1-naphthalenyl]ethylidene]dihydro-4-hydroxy-, (3Z,4S)-
- Andropanolide
- 2(3H)-Furanone, 3-[2-[(1R,4aS,5R,6R,8aS)-decahydro-6-hydroxy-5-(hydroxymethyl)-5,8 a-dimethyl-2-methylene-1-naphthalenyl]ethy
- 2(3H)-Furanone,3-[2-[(1R,4aS,5R,6R,8aS)-decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]ethylidene]dihydro-4-hydroxy-,(3Z,4S)-
- Isoandrographolide
- HMS3655B18
- 3-[2-[(4As,5R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H
- (3Z,4S)-3-[2-[(1R,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethylidene]-4-hydroxyoxolan-2-one
- 9092AF
- (3Z,4S)-3-[2-[(1R,4aS,5R,6R,8aS)-Decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]ethylidene]dihydro-4-hydroxy-2(3H)-furanone (ACI)
- MS-25418
- CS-0017906
- AKOS024458261
- 869807-57-8
- NS00072057
- HY-N1912
- (S,Z)-4-Hydroxy-3-(2-((1R,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylenedecahydronaphthalen-1-yl)ethylidene)dihydrofuran-2(3H)-one
- CHEMBL466345
- SCHEMBL15263160
- G14172
- +Expand
- InChIKey： BOJKULTULYSRAS-QPSYGYIJSA-N
- Inchi： 1S/C20H30O5/c1-12-4-7-16-19(2,9-8-17(23)20(16,3)11-21)14(12)6-5-13-15(22)10-25-18(13)24/h5,14-17,21-23H,1,4,6-11H2,2-3H3/b13-5-/t14-,15-,16+,17-,19+,20+/m1/s1
- SMILES： C[C@]12[C@H](C/C=C3\C(=O)OC[C@H]\3O)C(=C)CC[C@@H]1[C@]([C@@H](CC2)O)(C)CO

Computed Properties

Exact Mass: 350.209324g/mol
Surface Charge: 0
XLogP3: 2.2
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Monoisotopic Mass: 350.209324g/mol
Monoisotopic Mass: 350.209324g/mol
Topological Polar Surface Area: 87Å²
Heavy Atom Count: 25
Complexity: 597
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 350.4

Experimental Properties

Boiling Point: 557.3±50.0 °C at 760 mmHg
Vapor Pressure: 0.0±3.4 mmHg at 25°C
Flash Point: 195.5±23.6 °C
Color/Form: Powder
Density: 1.2±0.1 g/cm3

Andropanolide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00H0WU-1mg	Andropanolide	869807-57-8	98%	1mg	$235.00	2024-04-21
A2B Chem LLC	AH93534-5mg	Andropanolide	869807-57-8	98%	5mg	$221.00	2024-04-19
Ambeed	A731835-5mg	(S,Z)-4-Hydroxy-3-(2-((1R,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylenedecahydronaphthalen-1-yl)ethylidene)dihydrofuran-2(3H)-one	869807-57-8	98%	5mg	$282.0	2024-05-30
ChemScence	CS-0017906-1mg	Andropanolide	869807-57-8	98.78%	1mg	$220.0	2022-04-26
MedChemExpress	HY-N1912-1mg	Andropanolide	869807-57-8	98.90%	1mg	￥1800	2024-04-17
TargetMol Chemicals	TQ0073-5 mg	Andropanolide	869807-57-8	98%	5mg	￥ 3,560
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A49410-5mg	Andropanolide	869807-57-8	,HPLC≥98%	5mg	¥5120.0	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TQ0073-1 mg	Andropanolide	869807-57-8		1mg	￥1980.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce54922-1mg	Andropanolide	869807-57-8	98%	1mg	￥1977.00	2023-09-07